N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C23H21N3O6S2/c1-30-19-4-2-3-16-13-20(32-21(16)19)18-14-33-23(24-18)25-22(27)15-5-7-17(8-6-15)34(28,29)26-9-11-31-12-10-26/h2-8,13-14H,9-12H2,1H3,(H,24,25,27)
• InChI Key: AHVXNVPDCPCRBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCOCC5
• Molecular Formula: C23H21N3O6S2
• Molecular Weight: 499.6 g/mol

Description

N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-4-(morpholinosulfonyl)benzamide, also known as MZ-1, is a synthetic compound that has been extensively studied for its potential application in cancer treatment. MZ-1 was first synthesized in 2013 by a group of researchers at the University of Michigan, who were interested in developing a novel class of anti-cancer drugs that could target a specific protein involved in cancer cell growth and survival.

Scientific Research Applications

Anticancer Activity

N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-4-(morpholinosulfonyl)benzamide and its derivatives have been studied for their potential anticancer properties. For example, Ravinaik et al. (2021) synthesized a series of substituted benzamides and evaluated them for anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer. Many compounds exhibited moderate to excellent anticancer activity, surpassing the reference drug etoposide in some cases (Ravinaik et al., 2021).

Antimicrobial and Anti-Inflammatory Agents

Novel derivatives of benzamides, including N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-4-(morpholinosulfonyl)benzamide, have been explored for their antimicrobial and anti-inflammatory properties. For instance, Abu‐Hashem et al. (2020) synthesized new heterocyclic compounds that were screened as cyclooxygenase-1/ cyclooxygenase-2 (COX-1/COX-2) inhibitors. These compounds showed significant analgesic and anti-inflammatory activity (Abu‐Hashem et al., 2020).

Diuretic and Antihypertensive Agents

Rahman et al. (2014) conducted research on N-substituted benzene sulfonamide derivatives for their diuretic and antihypertensive properties. They found that certain compounds showed significantly excellent activity, suggesting potential as therapeutic agents (Rahman et al., 2014).

Antifungal Agents

Research has also been conducted on the antifungal applications of benzamide derivatives. Narayana et al. (2004) prepared various benzamide derivatives and screened them for their antifungal activity, indicating their potential use as antifungal agents (Narayana et al., 2004).